Cas no 65349-39-5 (Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester)

• Product Name: Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester
• CAS No: 65349-39-5
• MF: C₁₁H₁₀N₄OS
• MW: 246.288300037384
• CID: 1685116
• PubChem ID: 12616764
• Update Time: 2025-04-21

Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester
• S-(4,6-diaminopyrimidin-2-yl) benzenecarbothioate
• 65349-39-5
• 2-benzoylthio-4,6-diaminopyrimidine
• DTXSID50504467
• S-(4,6-diaminopyrimidin-2-yl) benzothioate

• Inchi： 1S/C11H10N4OS/c12-8-6-9(13)15-11(14-8)17-10(16)7-4-2-1-3-5-7/h1-6H,(H4,12,13,14,15)
• InChI Key： YXGWWXQRHOMGJB-UHFFFAOYSA-N
• SMILES： S(C1N=C(C=C(N)N=1)N)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.0577
• Monoisotopic Mass: 246.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 94.89